Cas no 876365-98-9 (1H-INDAZOLE, 6-AZIDO-3-IODO-)

• Product Name: 1H-INDAZOLE, 6-AZIDO-3-IODO-
• CAS No: 876365-98-9
• MF: C₇H₄IN₅
• MW: 285.044631958008
• CID: 3221916
• PubChem ID: 76846139
• Update Time: 2025-04-21

1H-INDAZOLE, 6-AZIDO-3-IODO- Chemical and Physical Properties

Names and Identifiers

• 1H-INDAZOLE, 6-AZIDO-3-IODO-
• 6-AZIDO-3-IODO-1H-INDAZOLE
• DTXSID201311678
• 876365-98-9

• Inchi： 1S/C7H4IN5/c8-7-5-2-1-4(10-13-9)3-6(5)11-12-7/h1-3H,(H,11,12)
• InChI Key： WKDUSOIMJUYLMA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(N=[N+]=[N-])=C2)C(I)=N1

Computed Properties

• Exact Mass: 284.95114Da
• Monoisotopic Mass: 284.95114Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43Ų